Cas no 1806275-16-0 (Methyl 3-cyano-4-hydroxy-5-mercaptobenzoate)

• Product Name: Methyl 3-cyano-4-hydroxy-5-mercaptobenzoate
• CAS No: 1806275-16-0
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 4952279
• Update Time: 2025-10-28

Methyl 3-cyano-4-hydroxy-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-hydroxy-5-mercaptobenzoate

• Inchi： 1S/C9H7NO3S/c1-13-9(12)5-2-6(4-10)8(11)7(14)3-5/h2-3,11,14H,1H3
• InChI Key： WQBSTYUHJZWMHT-UHFFFAOYSA-N
• SMILES： SC1=C(C(C#N)=CC(C(=O)OC)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 71.3

Additional information on Methyl 3-cyano-4-hydroxy-5-mercaptobenzoate

Methyl 3-Cyano-4-Hydroxy-5-Mercaptobenzoate: A Comprehensive Overview

Methyl 3-cyano-4-hydroxy-5-mercaptobenzoate, also known by its CAS number 1806275-16-0, is a unique organic compound with a complex structure that has garnered significant attention in recent years. This compound is characterized by its benzene ring substituted with three distinct functional groups: a cyano group (-CN), a hydroxyl group (-OH), and a mercapto group (-SH). The methyl ester group further adds to its chemical complexity, making it a versatile molecule with potential applications in various fields. Recent studies have highlighted its role in medicinal chemistry, materials science, and catalysis, underscoring its importance in modern research.

The synthesis of Methyl 3-cyano-4-hydroxy-5-mercaptobenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize the synthesis of this compound. One notable approach involves the use of transition metal catalysts to facilitate the formation of the mercapto group, which is crucial for its reactivity. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis process.

The structural uniqueness of Methyl 3-cyano-4-hydroxy-5-m mercaptobenzoate lies in the spatial arrangement of its functional groups. The cyano group imparts electron-withdrawing properties, while the hydroxyl and mercapto groups introduce hydrophilicity and thiol reactivity, respectively. This combination makes the compound highly versatile in chemical reactions. For instance, the mercapto group can participate in thiol-based click chemistry, enabling the formation of disulfide bonds or other sulfur-containing linkages. Meanwhile, the hydroxyl group can act as a nucleophile or undergo oxidation to form carboxylic acids, further expanding its chemical utility.

Recent studies have focused on the application of Methyl 3-cyano-4-hydroxy-5-m mercaptobenzoate in drug discovery. Its ability to act as a chelating agent has made it a promising candidate for metalloenzyme inhibitors. For example, researchers have demonstrated that this compound can bind to zinc ions with high affinity, potentially inhibiting enzymes such as matrix metalloproteinases (MMPs), which are implicated in cancer metastasis. Additionally, its cyano group has been shown to enhance bioavailability and stability in physiological conditions, making it an attractive scaffold for drug development.

In materials science, Methyl 3-cyano-4-hydroxy-5-m mercaptobenzoate has been utilized as a building block for constructing functional polymers and nanoparticles. Its thiol group enables click chemistry-based polymerization, leading to materials with tailored mechanical and electronic properties. For instance, researchers have developed stimuli-responsive polymers using this compound that exhibit pH-sensitive behavior, making them suitable for drug delivery systems. Furthermore, its hydroxyl group can participate in hydrogen bonding networks, enhancing the thermal stability and mechanical strength of resulting materials.

The catalytic properties of Methyl 3-cyano-4-hydroxy-5-m mercaptobenzoate have also been explored in recent studies. Its ability to coordinate with metal ions has made it an effective ligand in homogeneous catalysis. For example, it has been used as a ligand for palladium catalysts in cross-coupling reactions, demonstrating high activity and selectivity under mild conditions. This opens up new possibilities for its use in organic synthesis and industrial processes.

In conclusion, Methyl 3-cyano-4-hydroxy-5-m mercaptobenzoate (CAS No: 1806275-16-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool in medicinal chemistry, materials science, and catalysis. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.